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Compound of Interest

Compound Name: Esprocarb

Cat. No.: B1220993

Introduction

Esprocarb is a thiocarbamate herbicide primarily utilized for the pre- and post-emergence
control of annual weeds in rice cultivation. Accurate quantitative analysis of esprocarb
residues in environmental and food samples is critical for regulatory compliance and safety
assessment. This requires the precise preparation of analytical standards. This document
provides a detailed protocol for the preparation, handling, and storage of esprocarb analytical
standards for use by researchers, scientists, and professionals in analytical chemistry and drug
development.

Physicochemical Properties and Safety Data

Prior to handling, it is essential to be familiar with the properties and safety information for

esprocarb.

Table 1: Physicochemical Properties of Esprocarb
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Property Value Reference
CAS Number 85785-20-2 [11[2][3]
Molecular Formula C1sH23NOS
Molecular Weight 265.4 g/mol
Appearance Colorless to yellowish liquid
Soluble in ethanol and
Solubility acetone; hardly soluble in
water.
Typically >97%. Refer to the
Purity Certificate of Analysis for
batch-specific purity.
Table 2: GHS Hazard and Safety Information
Category Description Reference

GHS Pictograms

GHS06 (Toxic), GHS09

(Environmental Hazard)

Hazard Statements

H331: Toxic if inhaled. H411:
Toxic to aquatic life with long

lasting effects.

Signal Word

Danger

Precautionary Info

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P273: Avoid release to the

environment.

Recommended PPE

Chemical-resistant gloves,
safety glasses with side

shields or goggles, lab coat.
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Storage and Stability

Proper storage is crucial to maintain the integrity and stability of the esprocarb analytical
standard. Solutions of esprocarb are known to be unstable to light.

Table 3: Recommended Storage Conditions

Standard Form Duration Temperature Conditions Reference
Short-Term (days Dry, dark
Neat Standard 0°Cto 4°C )
to weeks) container.
Long-Term
Dry, dark
(months to -20°C )
container.
years)
] Amber glass
Stock/Working Short-Term (days )
] 0°Cto 4°C vials or protect
Solutions to weeks) )
from light.
Amber glass
Long-Term ]
-20°C vials or protect
(months) )
from light.

Note: The shelf life of the neat standard is generally greater than two years if stored properly,
but always refer to the manufacturer's expiration date on the label.

Experimental Protocols

The following protocols detail the preparation of a primary stock solution and subsequent
working standards. All preparations should be performed in a well-ventilated fume hood.

Required Materials and Equipment

o Esprocarb analytical standard (neat)
e Class A volumetric flasks (e.g., 10 mL, 50 mL, 100 mL)

» Calibrated analytical balance (readable to at least 0.1 mg)
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Calibrated micropipettes and sterile tips

HPLC or GC-grade Methanol

Amber glass vials with PTFE-lined caps

Spatula, weighing paper/boats

Ultrasonic bath

Protocol: Preparation of a 100 ug/mL Primary Stock
Solution

o Equilibration: Remove the sealed container of neat esprocarb standard from its storage
location (-20°C or 4°C) and allow it to equilibrate to ambient laboratory temperature for at
least 30 minutes before opening.

¢ Weighing: Tare the analytical balance. Accurately weigh approximately 10 mg of the neat
esprocarb standard into a clean weighing boat. Record the exact weight.

» Dissolution: Quantitatively transfer the weighed standard into a 100 mL Class A volumetric
flask. Use several small rinses of methanol to ensure all of the standard is transferred from
the weighing boat into the flask.

e Dilution: Add methanol to the flask until it is approximately half-full. Gently swirl to dissolve
the standard. An ultrasonic bath may be used for a few minutes to aid dissolution if
necessary.

» Final Volume: Once the standard is fully dissolved, bring the flask to final volume (100 mL)
with methanol. The bottom of the meniscus should align with the calibration mark on the flask
neck.

o Homogenization: Cap the flask securely and invert it 15-20 times to ensure the solution is
homogeneous.

o Transfer and Labeling: Transfer the primary stock solution to an amber glass vial for storage.
Label the vial clearly with the compound name ("Esprocarb"), concentration (e.g., 100.5
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pg/mL, calculated from the exact weight), solvent (Methanol), preparation date, and
preparer's initials.

Protocol: Preparation of Working Standards via Serial
Dilution

Working standards for calibration curves are prepared by serially diluting the primary stock
solution.

Example: Preparing 10, 1.0, and 0.1 pg/mL Working Standards

o Prepare 10 ug/mL Standard: Pipette 1 mL of the 100 pg/mL primary stock solution into a 10
mL volumetric flask. Dilute to the mark with methanol and mix thoroughly.

e Prepare 1.0 ug/mL Standard: Pipette 1 mL of the newly prepared 10 pg/mL standard into a
10 mL volumetric flask. Dilute to the mark with methanol and mix thoroughly.

e Prepare 0.1 ug/mL Standard: Pipette 1 mL of the 1.0 pg/mL standard into a 10 mL volumetric
flask. Dilute to the mark with methanol and mix thoroughly.

o Storage: Transfer each working standard to a separate, clearly labeled amber vial and store
under the conditions outlined in Table 3. It is recommended to prepare fresh working
solutions from the stock solution for each analytical run.

Visualization of Workflows
Workflow for Esprocarb Standard Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Esprocarb Analytical Standard
Preparation and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220993#esprocarb-analytical-standard-preparation-
and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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